Cas no 2172176-69-9 (benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 2172176-69-9
• MF: C₁₈H₁₇ClFNO₅S
• MW: 413.84768652916
• CID: 6006608
• PubChem ID: 165737268
• Update Time: 2025-10-23

benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• EN300-1440554
• 2172176-69-9
• benzyl 3-[2-(chlorosulfonyl)ethyl]-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C18H17ClFNO5S/c19-27(23,24)9-8-15-12-25-17-7-6-14(20)10-16(17)21(15)18(22)26-11-13-4-2-1-3-5-13/h1-7,10,15H,8-9,11-12H2
• InChI Key： VLPUTMJCIOHTNS-UHFFFAOYSA-N
• SMILES： ClS(CCC1COC2C=CC(=CC=2N1C(=O)OCC1C=CC=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 413.0499997g/mol
• Monoisotopic Mass: 413.0499997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.3Ų

Additional information on benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

Comprehensive Analysis of Benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2172176-69-9)

The compound Benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2172176-69-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoxazine core and a chlorosulfonyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in developing novel therapeutic agents.

One of the key features of Benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate is its fluorinated aromatic ring, which enhances its metabolic stability and bioavailability. This attribute aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit improved pharmacokinetic properties. The presence of the chlorosulfonyl moiety further expands its utility, enabling facile derivatization for targeted applications.

In recent years, the scientific community has shown heightened interest in benzoxazine derivatives due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a fluoro substituent in this compound enhances its potential for binding to specific biological targets, making it a promising candidate for further investigation. Researchers are particularly keen on exploring its role in central nervous system (CNS) drug development, given the structural similarities to known neuroactive agents.

The synthesis of Benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate involves multi-step organic transformations, highlighting the importance of precise reaction conditions and high-purity starting materials. Its CAS No. 2172176-69-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation. The compound's stability under controlled conditions makes it suitable for long-term storage and transportation, a critical factor for industrial-scale applications.

From an environmental perspective, the development of sustainable synthetic routes for such compounds is a hot topic in green chemistry. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption during production. This aligns with global trends toward eco-friendly manufacturing and the reduction of hazardous byproducts.

In conclusion, Benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2172176-69-9) represents a cutting-edge compound with broad applicability in life sciences. Its structural complexity and functional groups offer immense potential for innovation in drug design and material science. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.